Cas no 898765-56-5 (2,4-Dimethyl-3'-morpholinomethyl benzophenone)

• Product Name: 2,4-Dimethyl-3'-morpholinomethyl benzophenone
• CAS No: 898765-56-5
• MF: C₂₀H₂₃NO₂
• MW: 309.402125597
• MDL: MFCD03841915
• CID: 1947188
• PubChem ID: 24724689
• Update Time: 2025-06-13

2,4-Dimethyl-3'-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethylphenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone
• CTK5G4644
• AG-H-64699
• 2,4-dimethyl-3'-morpholinomethyl benzophenone
• 2,4-BIS-(TRIFLUOROMETHYL)THIOBENZAMIDEM
• 898765-56-5
• (2,4-Dimethylphenyl){3-[(morpholin-4-yl)methyl]phenyl}methanone
• 2,4-DIMETHYL-3'-MORPHOLINOMETHYLBENZOPHENONE
• DTXSID50643087
• AKOS016020076
• MFCD03841915
• 2,4-Dimethyl-3'-morpholinomethyl benzophenone

• MDL： MFCD03841915
• Inchi： 1S/C20H23NO2/c1-15-6-7-19(16(2)12-15)20(22)18-5-3-4-17(13-18)14-21-8-10-23-11-9-21/h3-7,12-13H,8-11,14H2,1-2H3
• InChI Key： SCWJCLUVVUTRQC-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=C(C(C3C=CC(C)=CC=3C)=O)C=2)CC1

Computed Properties

• Exact Mass: 309.17300
• Monoisotopic Mass: 309.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.30450

Additional information on 2,4-Dimethyl-3'-morpholinomethyl benzophenone

Comprehensive Analysis of 2,4-Dimethyl-3'-morpholinomethyl benzophenone (CAS No. 898765-56-5): Properties, Applications, and Industry Trends

The chemical compound 2,4-Dimethyl-3'-morpholinomethyl benzophenone (CAS No. 898765-56-5) is a specialized derivative of benzophenone, widely recognized for its unique structural features and functional versatility. With a molecular formula that integrates morpholine and dimethyl substituents, this compound has garnered significant attention in pharmaceutical, agrochemical, and material science research. Its photostability and electron-rich aromatic system make it a valuable intermediate in synthetic chemistry, particularly in the development of UV-absorbing materials and bioactive molecules.

In recent years, the demand for high-performance photoinitiators and organic synthesis intermediates has surged, driven by advancements in polymer chemistry and coatings technology. 2,4-Dimethyl-3'-morpholinomethyl benzophenone aligns with these trends due to its ability to enhance light absorption efficiency and radical generation under UV exposure. Researchers are increasingly exploring its potential in sustainable coatings, where low-energy curing processes are prioritized to reduce environmental impact. This compound's compatibility with green chemistry principles further elevates its industrial relevance.

From a structural perspective, the morpholinomethyl group in CAS No. 898765-56-5 introduces steric and electronic modifications that influence reactivity. This feature is critical in drug discovery, where subtle changes to a molecule's scaffold can optimize bioavailability or target binding affinity. Computational studies suggest that the compound's lipophilicity and hydrogen-bonding capacity make it a candidate for probing enzyme interactions or designing small-molecule inhibitors. Such applications resonate with current searches for "novel kinase inhibitors" or "scaffold diversification in medicinal chemistry."

The synthesis of 2,4-Dimethyl-3'-morpholinomethyl benzophenone typically involves Friedel-Crafts acylation followed by amine alkylation, with yields optimized through catalyst selection and solvent systems. Industry professionals frequently search for "efficient benzophenone derivatives synthesis" or "scalable morpholine functionalization methods," reflecting the need for cost-effective production routes. Recent patents highlight innovations in continuous-flow reactors to improve the compound's manufacturability, addressing challenges like byproduct formation and reaction homogeneity.

Environmental and regulatory considerations also shape the discourse around CAS No. 898765-56-5. As global regulations tighten on persistent organic pollutants, this compound's biodegradability profile and low bioaccumulation potential position it favorably compared to traditional halogenated benzophenones. Laboratories focusing on eco-friendly alternatives often benchmark such properties, aligning with search trends like "benign by design chemicals" or "OECD 301 degradation testing."

In material science, the compound's thermal stability (up to 250°C) enables applications in high-temperature polymers and composite resins. Its role as a crosslinking agent or surface modifier is under investigation for 3D printing materials, a sector experiencing exponential growth. Queries such as "benzophenone derivatives in additive manufacturing" or "thermoset resin photo-curing" underscore this intersection of chemistry and advanced manufacturing.

Looking ahead, the versatility of 2,4-Dimethyl-3'-morpholinomethyl benzophenone ensures its continued relevance across disciplines. Whether as a pharmacophore building block, a photoinitiator, or a material additive, its multifunctionality addresses pressing industry needs while adhering to evolving sustainability standards. Collaborative research between academia and industry will likely unlock further applications, particularly in energy storage and optoelectronic devices, where tailored molecular designs are paramount.